Cas no 158774-08-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester)

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester structure
158774-08-4 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
CAS No:158774-08-4
MF:C17H24O4
MW:292.370065689087
CID:1337497
PubChem ID:54290754
Update Time:2025-04-20

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
    • octyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
    • SCHEMBL3240552
    • 158774-08-4
    • n-Octylcaffeate
    • DTXSID20710356
    • Inchi: 1S/C17H24O4/c1-2-3-4-5-6-7-12-21-17(20)11-9-14-8-10-15(18)16(19)13-14/h8-11,13,18-19H,2-7,12H2,1H3
    • InChI Key: RXIINIWPQBLXAP-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 292.16752
  • Monoisotopic Mass: 292.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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